Cas no 27459-10-5 (Phenol, 4-isododecyl-)

• Product Name: Phenol, 4-isododecyl-
• CAS No: 27459-10-5
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 251196
• PubChem ID: 11780323
• Update Time: 2025-04-19

Phenol, 4-isododecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-isododecyl-
• 4-(10-methylundecyl)phenol
• 27459-10-5
• p-isododecylphenol
• SCHEMBL6257497
• p-iso-Dodecylphenol
• IGDJYCYTMKFRMP-UHFFFAOYSA-N
• DTXSID70472472

• Inchi： 1S/C18H30O/c1-16(2)10-8-6-4-3-5-7-9-11-17-12-14-18(19)15-13-17/h12-16,19H,3-11H2,1-2H3
• InChI Key： IGDJYCYTMKFRMP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 262.229665576g/mol
• Monoisotopic Mass: 262.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.94 g/mL at 25 °C(lit.)
• Boiling Point: 310-335 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.503(lit.)

Phenol, 4-isododecyl- Security Information

• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• RTECS：SL3675000
• Hazardous Material Identification：